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Compound of Interest

Compound Name: Allyl-d5 alcohol

Cat. No.: B011090

For researchers, scientists, and drug development professionals, ensuring safe handling of
specialized chemical reagents is paramount. This guide provides immediate and essential
safety, logistical, and disposal information for Allyl-d5 alcohol, a deuterated form of allyl
alcohol. Adherence to these procedures is critical due to the compound's hazardous properties.

Allyl-d5 alcohol is classified as a highly flammable liquid and vapor. It is toxic if swallowed, in
contact with skin, or if inhaled, and can cause skin and serious eye irritation.[1][2] It is also
suspected of damaging fertility or the unborn child and is very toxic to aquatic life with long-
lasting effects.[3]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The
recommended PPE includes:

o Eye Protection: Chemical goggles are required to prevent eye contact.[3] In case of eye
contact, immediately flush with water for at least 15 minutes and seek medical attention.[3][4]

[5]16]

» Skin Protection: Wear appropriate chemical-resistant gloves and flame-retardant clothing.[3]
If skin contact occurs, immediately wash the affected area with soap and water and remove
contaminated clothing.[5][6][7]
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» Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood.[3] For concentrations exceeding exposure limits, a NIOSH-approved

respirator with a full facepiece and organic vapor cartridges is necessary.[8] For higher

concentrations or emergencies, a self-contained breathing apparatus (SCBA) is required.[8]

[9]

Property

Value

Chemical Formula

D2C=CDCDz20H

CAS Number 102910-30-5

Molecular Weight 63.11 g/mol

Appearance Clear, colorless liquid

Odor Pungent, mustard-like
Flash Point 21°C (69.8°F)

Boiling Point 96 - 98°C (204.8 - 208.4°F)
Melting Point -129°C (-200.2°F)

Vapor Pressure

17.3 mmHg @ 20°C

Specific Gravity

0.850

Solubility

Miscible in water

Explosion Limits

Lower: 2.5%, Upper: 18.0%

ACGIH TWA (ppm)

0.5 ppm

Handling and Storage

o Handling: Use spark-proof tools and explosion-proof equipment.[6] Ensure all equipment is

grounded and bonded during transfer.[6] Do not eat, drink, or smoke in handling areas.[3]

Wash hands thoroughly after handling.[3][6]

o Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[6] Keep containers tightly closed and store in a flammables-area.[6] The substance should
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be handled and stored under an inert gas.

First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[5][6][7]

o Skin Contact: Immediately remove contaminated clothing and wash skin with plenty of soap
and water. Seek immediate medical attention.[1][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek immediate medical attention.[4][6]

 Ingestion: Do not induce vomiting. If the person is conscious, give 2-4 cupfuls of milk or
water. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[6]

Spill and Disposal Procedures

In the event of a spill, evacuate the area and eliminate all ignition sources.[4] For small spills,
absorb the liquid with an inert material like vermiculite or sand and place it in a sealed
container for disposal.[4] Large spills should be contained and collected by trained personnel.
[7] Do not allow the substance to enter sewers or waterways.[3][4]

Waste material must be disposed of in accordance with federal, state, and local environmental
control regulations.[1] Contact a licensed professional waste disposal service to dispose of this
material.[1]
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Initial Actions

Chemical Spill Occurs

Evacuate Immediate Area

)

Eliminate Ignition Sources

Assessment & Containment

Assess Spill Size

l Major l Minor

Large Spill Small Spill

;

Contain Spill

Cleanup & Deconfamination

Absorb with Inert Material

;

Collect Waste

;

Decontaminate Area

Disposal

Package & Label Waste

Dispose via Licensed Contractor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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